Cas no 26682-99-5 (Methyl 2-Amino-2-phenylacetate)

Methyl 2-Amino-2-phenylacetate structure

26682-99-5 structure

Product Name:Methyl 2-Amino-2-phenylacetate

CAS No:26682-99-5

MF:C₉H₁₁NO₂

MW:165.189142465591

CID:260224

PubChem ID:117324

Update Time:2025-09-28

Methyl 2-Amino-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, a-amino-, methyl ester
- (S)-METHYL 2-AMINO-2-PHENYLACETATE
- methyl (2S)-amino(phenyl)acetate
- (?à)-Phenylglycine methyl ester
- 2-Phenylglycine methylester
- dl-a-Phenylglycine, methyl ester
- DL-Phenylglycine methyl ester
- Glycine,2-phenyl-, methyl ester (6CI,7CI,8CI)
- Methyl 2-amino-2-phenylacetate
- Methyl DL-a-phenylglycinate
- Methyl phenylglycinate
- MethylDL-phenylglycinate
- Phenylglycine methyl ester
- METHYL PHENYLGLYCINATE, DL-
- HMS1410B02
- Benzeneacetic acid, .alpha.-amino-, methyl ester
- DL-methyl phenylglycinate
- D-alpha-Phenylglycine methyl ester
- 26682-99-5
- methyl amino(phenyl)acetate hydrochloride
- Methyl amino(phenyl)acetate
- MFCD01026128
- dl-.alpha.-Phenylglycine, methyl ester
- METHYL PHENYLGLYCINATE, (+/-)-
- AKOS005064352
- methyl2-amino-2-phenylacetate
- METHYL DL-.ALPHA.-PHENYLGLYCINATE
- IDI1_007891
- CHEMBL4634947
- alpha-phenylglycine methyl ester
- CBDivE_003088
- Methyl phenylglycine
- HY-W098280
- UNII-1HXR2NAU0Z
- CS-0150922
- .ALPHA.-PHENYLGLYCINE METHYL ESTER [MI]
- Glycine, 2-phenyl-, methyl ester
- Benzeneacetic acid, alpha-amino-, methyl ester
- SCHEMBL283419
- AB89440
- 1HXR2NAU0Z
- Q27252441
- (S)-a-Amino-benzeneacetic acid methyl ester
- EN300-61109
- Enamine_005656
- METHYL DL-PHENYLGLYCINATE
- DB-032224
- benzeneacetic acid, alpha-amino-, methyl ester, hydrochloride
- STK256724
- ALBB-026088
- Methyl 2-Amino-2-phenylacetate
- MDL： MFCD01026128
- Inchi： 1S/C9H11NO2/c1-12-9(11)8(10)7-5-3-2-4-6-7/h2-6,8H,10H2,1H3
- InChI Key： BHFLUDRTVIDDOR-UHFFFAOYSA-N
- SMILES： O(C)C(C(C1C=CC=CC=1)N)=O

Computed Properties

Exact Mass: 165.078979
Monoisotopic Mass: 165.078979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 52.3

Experimental Properties

Density: 1.126
Boiling Point: 238.9°Cat760mmHg
Flash Point: 104.7°C
PSA: 52.32000
LogP: 1.55970

Methyl 2-Amino-2-phenylacetate Pricemore >>

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